Cas no 33120-74-0 (2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole)

• Product Name: 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole
• CAS No: 33120-74-0
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 294059
• PubChem ID: 526689
• Update Time: 2025-05-26

2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole
• 2(3H)-Thiazolethione,4,5-dimethyl-3-(1-methylethyl)-
• 4,5-dimethyl-2-propan-2-yl-2,5-dihydro-1,3-thiazole
• 4.5-DIMETHYL-2-ISOPROPYL-3-THIAZOLINE
• 3-Isopropyl-4,5-dimethyl-3H-thiazol-2-thion
• 3-isopropyl-4,5-dimethyl-3H-thiazole-2-thione
• 4,5-dimethyl-3-isopropylthiazoline-2-thione
• AC1LB1DF
• AG-F-11335
• AK115351
• CTK4G9977
• KB-231060
• LS-2596
• DTXSID30335736
• A875421
• 33120-74-0
• AKOS006326694
• 4,5-DIMETHYL-2-ISOPROPYL-3-THIAZOLINE
• 4,5-Dimethyl-2-(propan-2-yl)-2,5-dihydro-1,3-thiazole

• Inchi： 1S/C8H15NS/c1-5(2)8-9-6(3)7(4)10-8/h5,7-8H,1-4H3
• InChI Key： FVCWUBASYJVIEJ-UHFFFAOYSA-N
• SMILES： S1C(C)C(C)=NC1C(C)C

Computed Properties

• Exact Mass: 187.04909
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 3.24
• LogP: 2.00030

Additional information on 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole

Introduction to 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole (CAS No. 33120-74-0)

2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 33120-74-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of isopropyl and methyl substituents at the 2nd and 4th/5th positions, respectively, imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery.

The structural framework of 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole consists of a five-membered ring containing sulfur and nitrogen atoms. This core structure is flanked by alkyl groups that can influence both the solubility and reactivity of the compound. The isopropyl group at the 2-position introduces a branched alkyl moiety, which can enhance the compound's interaction with biological targets by increasing its lipophilicity. On the other hand, the methyl groups at the 4th and 5th positions contribute to steric hindrance and may affect the compound's binding affinity to specific enzymes or receptors.

In recent years, there has been a surge in research focused on thiazole derivatives due to their diverse pharmacological properties. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer activities. Among these derivatives, 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole has shown particular promise in preliminary studies. Its unique structural features make it an attractive candidate for further investigation into potential therapeutic applications.

One of the most compelling aspects of 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole is its potential as a lead compound in drug development. The compound's ability to modulate biological pathways suggests that it could be used to target various diseases. For instance, studies have indicated that thiazole derivatives can interact with enzymes involved in metabolic processes, making them candidates for treating metabolic disorders. Additionally, their antimicrobial properties have been explored in combating resistant bacterial strains.

The synthesis of 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to enhance the efficiency of these processes. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further research.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole. Molecular modeling studies have helped researchers predict its binding interactions with biological targets with high accuracy. These insights have guided experimental efforts by identifying key residues involved in binding and suggesting modifications that could improve potency. The integration of computational methods with experimental data has accelerated the discovery process significantly.

In clinical settings, 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole has been evaluated in various preclinical models to assess its pharmacological effects. Preliminary results suggest that it exhibits moderate activity against certain pathogens and could potentially be developed into a therapeutic agent. However, further studies are needed to fully elucidate its mechanism of action and evaluate its safety profile. Long-term toxicity studies and pharmacokinetic assessments are essential steps before considering human trials.

The future prospects for 2-Isopropyl-4,5-dimethyl-2,5-dihydrothiazole are promising given its unique structural features and potential biological activities. Researchers are exploring ways to optimize its properties through structural modifications to enhance its efficacy and reduce any potential side effects. Collaborative efforts between academia and industry are likely to drive innovation in this area.

Moreover，the growing interest in natural product-inspired drug discovery has opened new avenues for exploring derivatives like 2-isopropyl -4， 5 -dimethyl - 25 -dihydro thiazole (CAS NO: 33120 -74 -0)。 By leveraging natural scaffolds， scientists aim to develop compounds with improved pharmacological profiles while minimizing adverse effects。 This approach aligns well with current trends toward sustainable drug development practices。